8-(Methylsulfonyl)-1,4-dioxa-8-azaspiro[4.5]decane

• CAS RN: 59039-18-8
• Molecular Formula: C8H15NO4S
• Molecular Weight: 221.28 g/mol
• IUPAC Name: 8-methylsulfonyl-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C8H15NO4S/c1-14(10,11)9-4-2-8(3-5-9)12-6-7-13-8/h2-7H2,1H3
• InChI Key: DNYRTPALACDYKJ-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)N1CCC2(CC1)OCCO2

Description

Spiro compounds are bicyclic organic compounds formed by two rings linked by one carbon atom. They simultaneously possess 3D structural properties and inherent rigidity. Spiro derivatives of heterocyclic compounds are widely applied in the synthesis of biologically active compounds.

Synthesis Analysis

A convenient synthesis of new 8-oxa-2-azaspiro[4.5]decane from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane has been developed. This compound is promising for the production of important biologically active compounds.

Molecular Structure Analysis

The molecular structure of spiro compounds can be analyzed using various spectroscopic techniques. For instance, Raman spectroscopy uses the vibration of molecules to provide chemical and structural data.

Chemical Reactions Analysis

Spiro compounds containing a saturated pyrrolidine ring are intensively studied in reactions with compounds containing pharmacophoric groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be analyzed using various techniques such as Raman spectroscopy, Fourier transform infrared spectroscopy, Ultraviolet–visible spectroscopy, X-ray photoelectron spectroscopy, Diffuse reflectance infrared Fourier transform spectroscopy.

Safety and Hazards

The safety data sheet of a similar compound, 1,4-dioxaspiro[4.5]decane-8-one, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

The future directions of research in this field could involve the development of new synthesis methods, the exploration of different applications, and the study of the biological activity of these compounds.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Methanesulphonyl chloride (24.8 g, 0.217mol) was added dropwise to a solution of 4-piperidone ethylene ketal (28.2 g, 0.197 mol) and triethylamine (30.2 ml, 0.217 mol) in ether (280 ml), and the reaction stirred at room temperature for 3 hours. The mixture was washed consecutively with water (2×), hydrochloric acid (1N), and saturated sodium bicarbonate solution, dried (MgSO4), filtered and evaporated in vacuo. The residue was triturated with hexane, filtered and dried to give the desired product as an off-white solid (41.6 g, 95%).